Cas no 80819-65-4 (2,6-Didesfluoro Rufinamide)

• Product Name: 2,6-Didesfluoro Rufinamide
• CAS No: 80819-65-4
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• MDL: MFCD27986376
• CID: 4464969
• PubChem ID: 23180398
• Update Time: 2025-10-30

2,6-Didesfluoro Rufinamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 1-(phenylmethyl)-
• Rufinamide Impurity 6
• Rufinamide 2,6-Didesfluoro Impurity
• RufimideImpurity6
• SCHEMBL9857993
• 2,6-Didesfluoro Rufinamide
• 2,6-DidesfluoroRufinamide
• EN300-201504
• 1-benzyltriazole-4-carboxamide
• ZFOPXDQZNYULBK-UHFFFAOYSA-N
• FDA81965
• 1-(Phenylmethyl)-1H-1,2,3-triazole-4-carboxamide; Rufinamide Impurity 1
• Z282264626
• 1-benzyl-1H-1,2,3-triazole-4-carboxamide
• AKOS016042736
• 80819-65-4

• MDL： MFCD27986376
• Inchi： 1S/C10H10N4O/c11-10(15)9-7-14(13-12-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,11,15)
• InChI Key： ZFOPXDQZNYULBK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 202.08546096Da
• Monoisotopic Mass: 202.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 486.5±47.0 °C at 760 mmHg
• Flash Point: 248.0±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,6-Didesfluoro Rufinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2,6-Didesfluoro Rufinamide

Comprehensive Overview of 2,6-Didesfluoro Rufinamide (CAS No. 80819-65-4): Properties, Applications, and Research Insights

2,6-Didesfluoro Rufinamide (CAS No. 80819-65-4) is a specialized chemical compound gaining attention in pharmaceutical and research communities due to its structural similarity to Rufinamide, a well-known antiepileptic drug. This derivative, characterized by the absence of two fluorine atoms at the 2 and 6 positions, exhibits unique physicochemical properties that make it a subject of interest for drug development and metabolic studies. Researchers are increasingly exploring its potential as an intermediate in synthesizing novel therapeutic agents, particularly for neurological disorders.

The compound's molecular formula, C₁₀H₈N₄O₂, and its distinct benzyltriazole core structure contribute to its stability and bioavailability. Recent studies highlight its role in investigating structure-activity relationships (SAR) for sodium channel blockers, a hot topic in epilepsy research. As the pharmaceutical industry shifts toward personalized medicine, 2,6-Didesfluoro Rufinamide is being scrutinized for its potential to yield derivatives with improved pharmacokinetic profiles.

One of the most searched questions regarding this compound is: "How does 2,6-Didesfluoro Rufinamide differ from Rufinamide in clinical applications?" While Rufinamide is FDA-approved for Lennox-Gastaut syndrome, its desfluoro analog primarily serves as a research tool. The absence of fluorine atoms alters its electronic distribution, potentially affecting binding affinity to neuronal targets. This distinction is crucial for medicinal chemists designing next-generation anticonvulsant drugs with reduced side effects.

From a synthetic chemistry perspective, CAS 80819-65-4 is valued for its versatility. It can undergo various reactions, including N-alkylation and cross-coupling, making it a building block for diverse heterocyclic systems. Recent publications in journals like Journal of Medicinal Chemistry emphasize its utility in creating central nervous system (CNS)-targeted libraries, aligning with the growing demand for neurotherapeutic discovery.

Environmental and regulatory considerations also shape discussions around this compound. Unlike some fluorinated pharmaceuticals, 2,6-Didesfluoro Rufinamide lacks persistent perfluoroalkyl substances (PFAS), addressing concerns about bioaccumulation. This aspect resonates with current trends in green chemistry and sustainable drug development, frequently searched topics in academic and industrial forums.

Analytical characterization of 80819-65-4 typically involves HPLC-MS and NMR spectroscopy, with researchers particularly interested in its metabolic pathways. A trending search query—"What are the major metabolites of 2,6-Didesfluoro Rufinamide?"—reflects this focus. Preliminary data suggest its oxidation profile differs significantly from fluorinated analogs, influencing drug design strategies for improved hepatic clearance.

The compound's crystalline properties have also sparked materials science applications. Its hydrogen-bonding network makes it a candidate for co-crystal engineering, an emerging approach to enhance drug solubility. This intersects with popular searches about "crystal engineering in pharma" and "polymorphism control." Patent analyses reveal growing IP activity around 2,6-Didesfluoro Rufinamide derivatives, particularly in China and Europe.

In conclusion, 2,6-Didesfluoro Rufinamide (CAS No. 80819-65-4) represents a multifaceted research chemical bridging medicinal chemistry, materials science, and analytical methodology. Its evolving applications underscore the importance of structural analogs in advancing therapeutic innovation while addressing contemporary challenges like drug sustainability and targeted CNS delivery.